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Compound of Interest

Compound Name: 4-Hydroxy-4-methylpentanoic acid

Cat. No.: B1260482

Introduction: Unveiling the Specificity of a GHB
Analog

4-Hydroxy-4-methylpentanoic acid, also known as UMBG68, is a tertiary alcohol and a
structural analog of the neurotransmitter and psychoactive drug, y-hydroxybutyric acid (GHB).
[1][2] In the landscape of neuropharmacological research, UMB68 presents itself as a valuable
tool due to its selective affinity for the GHB receptor.[1][2] Unlike GHB, which also exhibits
activity at the GABAB receptor, UMB68 does not bind to GABAergic receptors.[1][2] This
specificity allows for the targeted investigation of the physiological and behavioral roles of the
GHB receptor system in isolation, providing a clearer understanding of its function.

This document serves as a comprehensive guide for researchers, scientists, and drug
development professionals on the administration of 4-Hydroxy-4-methylpentanoic acid in
preclinical studies. It provides detailed protocols, formulation guidance, and insights into the
experimental design for in vivo investigations, grounded in scientific literature and established
laboratory practices.

Physicochemical Properties of 4-Hydroxy-4-
methylpentanoic Acid

A thorough understanding of the physicochemical properties of a compound is fundamental for
its appropriate formulation and administration in preclinical models.
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Property Value Source

4-Hydroxy-4-methylpentanoic
IUPAC Name " --INVALID-LINK--[3]
aci

UMB68, 4-Hydroxy-4-

Synonyms methylpentanoate --INVALID-LINK--[3]
CAS Number 23327-19-7 --INVALID-LINK--[3]
Molecular Formula CeH1203 --INVALID-LINK--[3]
Molar Mass 132.16 g/mol --INVALID-LINK--[3]

Mechanism of Action: A Selective GHB Receptor
Ligand

4-Hydroxy-4-methylpentanoic acid's primary mechanism of action is its selective binding to
and activation of the GHB receptor. This receptor is a G-protein coupled receptor (GPCR)
found in the central nervous system. The selective nature of UMBG68 is its key advantage in
research, as it allows for the deconvolution of GHB's effects, which are complicated by its dual
action on both GHB and GABAB receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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